Cas no 37621-57-1 (1-Bromonaphthalene-d7)

1-Bromonaphthalene-d7 is a deuterated analog of 1-bromonaphthalene, where seven hydrogen atoms are replaced by deuterium. This isotopic labeling enhances its utility in NMR spectroscopy, providing sharper signals and reduced interference in solvent backgrounds. It is commonly employed as an internal standard or reference compound in analytical chemistry, particularly for mass spectrometry and nuclear magnetic resonance studies. The high isotopic purity (>98% D) ensures reliable performance in quantitative and mechanistic investigations. Its chemical stability and compatibility with organic solvents make it suitable for use in various research applications, including kinetic studies and isotopic tracing experiments.
1-Bromonaphthalene-d7 structure
1-Bromonaphthalene-d7 structure
Product Name:1-Bromonaphthalene-d7
CAS No:37621-57-1
MF:C10H7Br
MW:214.109713792801
CID:296968
PubChem ID:45038458
Update Time:2025-09-27

1-Bromonaphthalene-d7 Chemical and Physical Properties

Names and Identifiers

    • Naphthalene-1,2,3,4,5,6,7-d7,8-bromo-
    • 1-Bromonaphthalene-d7
    • 1-Brom-d7-naphthalin
    • 1-bromo(perdeuterionaphthalene)
    • 1-Bromo(perdeuteronaphthalene)
    • 1-bromo-2,3,4,5,6,7,8-heptadeuterio-naphthalene
    • AG-F-32327
    • A-Naphthyl-d7 Bromide
    • CTK8F3274
    • FT-0663807
    • 1-Bromo(~2~H_7_)naphthalene
    • HY-Y1119S
    • DTXSID10661828
    • D99774
    • 1-bromo-2,3,4,5,6,7,8-heptadeuterionaphthalene
    • SCHEMBL844693
    • CS-0255165
    • AKOS030243340
    • 37621-57-1
    • 1-bromo(?H?)naphthalene
    • 1-Bromonaphthalene-2,3,4,5,6,7,8-d7
    • DB-312003
    • Inchi: 1S/C10H7Br/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H/i1D,2D,3D,4D,5D,6D,7D
    • InChI Key: DLKQHBOKULLWDQ-GSNKEKJESA-N
    • SMILES: BrC1C([2H])=C([2H])C([2H])=C2C([2H])=C([2H])C([2H])=C([2H])C2=1

Computed Properties

  • Exact Mass: 220.06089
  • Monoisotopic Mass: 213.01705g/mol
  • Isotope Atom Count: 7
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Solubility: Chloroform (Slightly), Dichloromethane (Slightly), Ethyl Acetate (Slightly), Met
  • PSA: 0

1-Bromonaphthalene-d7 Security Information

1-Bromonaphthalene-d7 Pricemore >>

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Additional information on 1-Bromonaphthalene-d7

Comprehensive Guide to 1-Bromonaphthalene-d7 (CAS No. 37621-57-1): Properties, Applications, and Industry Insights

1-Bromonaphthalene-d7 (CAS No. 37621-57-1) is a deuterated derivative of 1-bromonaphthalene, widely recognized for its role in advanced research and analytical applications. This compound, featuring seven deuterium atoms, is a critical tool in NMR spectroscopy, isotope labeling studies, and pharmaceutical research. Its unique isotopic composition minimizes signal interference, making it indispensable for precise molecular structure analysis.

The growing demand for deuterated compounds like 1-Bromonaphthalene-d7 is driven by advancements in drug discovery and material science. Researchers frequently search for "deuterated solvents for NMR" or "isotopic labeling techniques," highlighting the compound's relevance. With a molecular formula of C10D7Br, it offers exceptional stability and compatibility with sensitive experimental conditions, addressing key challenges in spectroscopic analysis.

In the pharmaceutical industry, 1-Bromonaphthalene-d7 is employed to trace metabolic pathways and optimize drug formulations. Its use in "kinetic isotope effect (KIE) studies" is particularly notable, as deuterium incorporation can alter reaction rates without structural changes. This aligns with trending topics like "green chemistry" and "sustainable synthesis," where deuterated compounds reduce waste and enhance efficiency.

From a technical perspective, 1-Bromonaphthalene-d7 exhibits a high degree of isotopic purity (>98%), ensuring reliable results in quantitative analysis. Its physical properties—such as a boiling point of 281–283°C and a density of 1.483 g/mL—are frequently queried in "deuterated compound databases." These metrics are vital for laboratory protocols requiring precise volumetric or temperature-controlled processes.

The compound's compatibility with GC-MS and LC-MS systems further expands its utility in environmental and forensic sciences. For instance, it serves as an internal standard in "pollutant detection" studies, a hot topic amid increasing regulatory scrutiny. Users often search for "high-purity deuterated standards" or "stable isotope applications," reflecting the need for reliable reference materials.

Emerging trends in personalized medicine and proteomics have also amplified interest in 1-Bromonaphthalene-d7. Its role in "biomarker validation" and "protein dynamics studies" underscores its cross-disciplinary value. Additionally, the compound's non-hazardous profile (when handled under standard laboratory conditions) makes it a preferred choice for academic and industrial settings alike.

To meet evolving research demands, suppliers now offer custom deuterated solutions, including tailored concentrations or formulations of 1-Bromonaphthalene-d7. This flexibility caters to niche applications like "microfluidics research" or "nanomaterial characterization," where precision is paramount. Such innovations align with searches for "specialty chemicals for R&D" and "high-performance reagents."

In summary, 1-Bromonaphthalene-d7 (CAS No. 37621-57-1) bridges gaps between theoretical research and practical solutions. Its versatility in analytical chemistry, coupled with rising interest in isotope-enhanced technologies, positions it as a cornerstone of modern scientific inquiry. As industries prioritize accuracy and sustainability, this compound will remain pivotal in unlocking new frontiers across multiple disciplines.

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